Cas no 2229537-00-0 (4-{3-(methoxymethyl)phenylmethyl}piperidin-4-ol)
4-{3-(methoxymethyl)phenylmethyl}piperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-{3-(methoxymethyl)phenylmethyl}piperidin-4-ol
- 4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol
- 2229537-00-0
- EN300-1776617
-
- Inchi: 1S/C14H21NO2/c1-17-11-13-4-2-3-12(9-13)10-14(16)5-7-15-8-6-14/h2-4,9,15-16H,5-8,10-11H2,1H3
- InChI Key: LMUBJBHPHHEARU-UHFFFAOYSA-N
- SMILES: OC1(CC2C=CC=C(COC)C=2)CCNCC1
Computed Properties
- Exact Mass: 235.157228913g/mol
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 41.5Ų
4-{3-(methoxymethyl)phenylmethyl}piperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1776617-0.05g |
4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol |
2229537-00-0 | 0.05g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1776617-0.1g |
4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol |
2229537-00-0 | 0.1g |
$1106.0 | 2023-09-20 | ||
| Enamine | EN300-1776617-0.25g |
4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol |
2229537-00-0 | 0.25g |
$1156.0 | 2023-09-20 | ||
| Enamine | EN300-1776617-0.5g |
4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol |
2229537-00-0 | 0.5g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1776617-1.0g |
4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol |
2229537-00-0 | 1g |
$1256.0 | 2023-06-03 | ||
| Enamine | EN300-1776617-2.5g |
4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol |
2229537-00-0 | 2.5g |
$2464.0 | 2023-09-20 | ||
| Enamine | EN300-1776617-5.0g |
4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol |
2229537-00-0 | 5g |
$3645.0 | 2023-06-03 | ||
| Enamine | EN300-1776617-10.0g |
4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol |
2229537-00-0 | 10g |
$5405.0 | 2023-06-03 | ||
| Enamine | EN300-1776617-1g |
4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol |
2229537-00-0 | 1g |
$1256.0 | 2023-09-20 | ||
| Enamine | EN300-1776617-5g |
4-{[3-(methoxymethyl)phenyl]methyl}piperidin-4-ol |
2229537-00-0 | 5g |
$3645.0 | 2023-09-20 |
4-{3-(methoxymethyl)phenylmethyl}piperidin-4-ol Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 4-{3-(methoxymethyl)phenylmethyl}piperidin-4-ol
Comprehensive Guide to 4-{3-(Methoxymethyl)phenylmethyl}piperidin-4-ol (CAS No. 2229537-00-0)
4-{3-(Methoxymethyl)phenylmethyl}piperidin-4-ol (CAS No. 2229537-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including a methoxymethylphenyl group and a hydroxylated piperidine ring. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.
The molecular structure of 4-{3-(Methoxymethyl)phenylmethyl}piperidin-4-ol combines aromatic and aliphatic components, making it a versatile building block for synthetic chemistry. The presence of both the methoxy group and the hydroxyl functionality provides multiple sites for chemical modification, which is particularly valuable in medicinal chemistry where such derivatives are often explored for their biological activity.
Recent studies have focused on the synthetic applications of CAS 2229537-00-0, particularly in the development of novel pharmaceutical intermediates. The compound's structural similarity to various bioactive molecules has made it a subject of interest in the search for new therapeutic agents. Its potential role in addressing current medical challenges aligns well with today's research priorities in precision medicine and targeted drug delivery systems.
From a physicochemical perspective, 4-{3-(Methoxymethyl)phenylmethyl}piperidin-4-ol typically appears as a white to off-white crystalline powder under standard conditions. Its solubility profile shows moderate solubility in common organic solvents, which is advantageous for various laboratory applications. The compound's stability under normal storage conditions makes it practical for research and development purposes.
The synthesis route for CAS 2229537-00-0 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainable practices in chemical manufacturing.
In the context of current research trends, this compound has been investigated for its potential in developing treatments for neurological conditions. The piperidine moiety is a common feature in many central nervous system-active compounds, and researchers are exploring whether modifications to this core structure could lead to novel therapeutic options.
Quality control for 4-{3-(Methoxymethyl)phenylmethyl}piperidin-4-ol typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research applications, particularly in pharmaceutical development where impurity profiles are critically important.
The market availability of CAS 2229537-00-0 has expanded in recent years as demand from research institutions and pharmaceutical companies has grown. Suppliers now offer various quantities, from milligram-scale for initial research to kilogram quantities for larger-scale studies, with detailed certificates of analysis accompanying each batch.
From a safety perspective, standard laboratory precautions are recommended when handling this compound. While not classified as highly hazardous, proper personal protective equipment should be used, and material safety data sheets should be consulted before use. These precautions align with modern laboratory safety protocols that emphasize risk minimization.
Looking forward, the research potential of 4-{3-(Methoxymethyl)phenylmethyl}piperidin-4-ol appears promising. Its structural features make it a candidate for further exploration in multiple areas of chemical research, particularly where modified piperidine derivatives have shown biological activity. The compound's versatility suggests it may continue to be valuable in addressing emerging scientific challenges.
The intellectual property landscape surrounding CAS 2229537-00-0 includes various patents describing its synthesis and potential applications. Researchers considering work with this compound should conduct thorough patent searches to ensure freedom to operate, especially when developing new applications or derivatives.
In terms of storage and handling, 4-{3-(Methoxymethyl)phenylmethyl}piperidin-4-ol should be kept in a cool, dry environment, protected from light and moisture. These storage conditions help maintain the compound's stability over extended periods, ensuring reliable performance in experimental applications.
The growing body of scientific literature referencing CAS 2229537-00-0 indicates its increasing importance in chemical research. Recent publications have explored its use as a building block for more complex molecular architectures, particularly in medicinal chemistry applications where structural diversity is highly valued.
For researchers considering working with this compound, it's worth noting that 4-{3-(Methoxymethyl)phenylmethyl}piperidin-4-ol offers several advantages. Its well-characterized properties, commercial availability, and structural flexibility make it a practical choice for various synthetic applications. These factors contribute to its growing popularity in both academic and industrial research settings.
As the field of drug discovery continues to evolve, compounds like CAS 2229537-00-0 that offer multiple points for structural modification will likely remain important tools for medicinal chemists. The ability to systematically vary different parts of the molecule while maintaining core functionality is particularly valuable in structure-activity relationship studies.
In conclusion, 4-{3-(Methoxymethyl)phenylmethyl}piperidin-4-ol represents an interesting and versatile chemical entity with significant potential in various research applications. Its unique combination of structural features, coupled with its manageable physicochemical properties, make it a valuable compound for scientists working in multiple disciplines within chemical and pharmaceutical research.
2229537-00-0 (4-{3-(methoxymethyl)phenylmethyl}piperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)